Cas no 1223762-87-5 (6-(3-methoxyphenyl)-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol)

• Product Name: 6-(3-methoxyphenyl)-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol
• CAS No: 1223762-87-5
• MF: C₂₃H₂₁N₃O₃S
• MW: 419.49614405632
• CID: 5435449
• Update Time: 2025-05-19

6-(3-methoxyphenyl)-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(3-methoxyphenyl)-2-[[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-1H-pyrimidin-4-one
• 6-(3-methoxyphenyl)-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol

• Inchi： 1S/C23H21N3O3S/c1-14-6-4-8-17(10-14)22-24-20(15(2)29-22)13-30-23-25-19(12-21(27)26-23)16-7-5-9-18(11-16)28-3/h4-12H,13H2,1-3H3,(H,25,26,27)
• InChI Key： KGSUHGTXAHWVRC-UHFFFAOYSA-N
• SMILES： C1(SCC2=C(C)OC(C3=CC=CC(C)=C3)=N2)NC(C2=CC=CC(OC)=C2)=CC(=O)N=1

Computed Properties

• Exact Mass: 419.13
• Monoisotopic Mass: 419.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(3-methoxyphenyl)-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol

Comprehensive Analysis of 6-(3-methoxyphenyl)-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol (CAS 1223762-87-5)

The compound 6-(3-methoxyphenyl)-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol (CAS 1223762-87-5) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a pyrimidin-4-ol core, methoxyphenyl substituent, and oxazole-based side chain makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly focusing on its potential as a modulator of specific biological pathways, given its intricate molecular architecture.

In recent years, the demand for novel heterocyclic compounds like 6-(3-methoxyphenyl)-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol has surged due to their versatility in medicinal chemistry. The presence of both sulfanyl and oxazolyl groups in its structure enhances its binding affinity to target proteins, a feature highly sought after in the design of enzyme inhibitors. This aligns with current trends in precision medicine, where researchers are exploring tailored therapies for complex diseases such as cancer and metabolic disorders.

The synthesis of CAS 1223762-87-5 involves multi-step organic reactions, often starting from commercially available precursors like 3-methoxyphenylboronic acid and 5-methyl-2-(3-methylphenyl)-1,3-oxazole-4-carbaldehyde. Its pyrimidine scaffold is particularly noteworthy, as this moiety is prevalent in many FDA-approved drugs. Recent publications highlight its potential as a kinase inhibitor, sparking interest among biotech companies focused on targeted therapy development.

From a pharmacological perspective, the methoxy and methyl substituents on the aromatic rings of 6-(3-methoxyphenyl)-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol contribute to its lipophilicity, a crucial factor in drug bioavailability. This characteristic makes it a subject of intense study in ADME (Absorption, Distribution, Metabolism, and Excretion) research, particularly for oral drug formulations. Computational chemistry studies using molecular docking simulations suggest favorable interactions with various therapeutic targets.

The growing interest in CAS 1223762-87-5 is evident from its increasing mentions in patent applications related to inflammatory diseases and autoimmune disorders. Its structural similarity to known JAK/STAT pathway inhibitors has positioned it as a potential candidate for next-generation immunomodulators. Furthermore, its oxazole-pyrimidine hybrid structure aligns with current drug design strategies that emphasize scaffold hopping to overcome drug resistance.

Quality control of 6-(3-methoxyphenyl)-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol typically involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy. The compound's stability under various pH conditions makes it suitable for further formulation studies. Recent advancements in green chemistry have also explored more sustainable synthesis routes for this molecule, addressing the pharmaceutical industry's growing emphasis on environmentally friendly processes.

In the context of current research trends, CAS 1223762-87-5 represents an excellent example of how structure-activity relationship (SAR) studies can guide drug discovery. The strategic placement of its sulfanyl linker between the pyrimidine and oxazole moieties offers valuable insights for medicinal chemists designing novel bioactive compounds. Its potential applications extend beyond human medicine, with preliminary studies suggesting utility in veterinary pharmaceuticals and agricultural chemistry.

The intellectual property landscape surrounding 6-(3-methoxyphenyl)-2-({[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}sulfanyl)pyrimidin-4-ol indicates growing commercial interest, with several patents filed for its derivatives in recent years. This reflects the broader trend in pharmaceutical R&D towards privileged structures that can be optimized for multiple therapeutic indications. As research continues, this compound may emerge as a key building block in the development of next-generation small molecule therapeutics.